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Compound of Interest

Compound Name: 2-Bromo-5-fluoroanisole

CAS No.: 450-88-4

Cat. No.: B1276730

Get Quote

An In-Depth Technical Guide to the Structural Analysis of 2-Bromo-5-fluoroanisole

Abstract: This technical guide provides a comprehensive structural analysis of 2-Bromo-5-
fluoroanisole (CAS No. 450-88-4), a key halogenated intermediate in the pharmaceutical and

agrochemical industries. We delve into the foundational physicochemical properties, plausible

synthetic routes, and critical safety protocols. The core of this document is a detailed

exploration of modern analytical techniques—Mass Spectrometry (MS), Infrared (IR)

Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy—used for its definitive

identification and characterization. Each analytical section explains the causal relationships

between molecular structure and spectral output, offering field-proven insights for researchers,

scientists, and drug development professionals. Standardized, self-validating experimental

protocols are provided, alongside data visualization to ensure clarity and reproducibility.

Introduction and Strategic Importance
2-Bromo-5-fluoroanisole is a substituted aromatic compound whose strategic value lies in its

unique trifecta of functional groups: a bromine atom, a fluorine atom, and a methoxy group.

This specific arrangement offers medicinal chemists a versatile scaffold for building complex

molecules. The bromine atom serves as an excellent handle for palladium-catalyzed cross-

coupling reactions, such as Suzuki and Sonogashira couplings, enabling the facile formation of
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carbon-carbon bonds.[1][2][3] The fluorine atom is a bioisostere for hydrogen that can

significantly enhance a molecule's metabolic stability, binding affinity, and bioavailability—

properties highly sought after in drug discovery.[1][2] Consequently, this compound is a pivotal

building block in the synthesis of novel anti-inflammatory, anti-cancer, and agrochemical

agents.[2] An in-depth understanding of its structural characteristics is paramount for quality

control, reaction monitoring, and the unambiguous identification of its downstream derivatives.

Physicochemical & Safety Profile
A thorough understanding of the compound's properties is the foundation of its effective and

safe utilization in a laboratory setting.

Key Physicochemical Properties
The essential physical and chemical identifiers for 2-Bromo-5-fluoroanisole are summarized

below.[4][5][6]

Property Value Source(s)

CAS Number 450-88-4 [4][5]

Molecular Formula C₇H₆BrFO [2][4]

Molecular Weight 205.02 g/mol [4][5]

Appearance
Colorless to light yellow clear

liquid
[1][2]

Density ~1.598 g/mL at 25 °C [4]

Boiling Point 143-145 °C (at 760 mmHg) [4]

Refractive Index n20/D ~1.542 [4]

SMILES COc1cc(F)ccc1Br [4][7]

InChI Key
KGYXKRGMSUHYCY-

UHFFFAOYSA-N
[4][7]

Safety and Handling
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2-Bromo-5-fluoroanisole is classified as a hazardous substance and requires careful handling

in a well-ventilated chemical fume hood.

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).[1][4][8]

Personal Protective Equipment (PPE): Mandatory use of chemical-resistant gloves (e.g.,

nitrile), safety goggles with side shields or a face shield, and a flame-retardant lab coat is

required.[1][9] A properly fitted respirator with an appropriate organic vapor cartridge is

recommended for handling larger quantities.[4]

Storage: The compound should be stored at room temperature in a tightly sealed container,

away from strong oxidizing agents.[2][9]

First Aid: In case of eye contact, rinse cautiously with water for several minutes.[9] For skin

contact, wash with plenty of soap and water.[9] If inhaled, move the person to fresh air.[9]

Seek immediate medical attention if irritation persists or if swallowed.

Plausible Synthetic Pathway: Williamson Ether
Synthesis
While multiple synthetic routes may exist, a chemically sound and widely adopted method for

preparing substituted anisoles is the Williamson ether synthesis. This nucleophilic substitution

reaction is a robust choice for forming the ether linkage. The logical precursor for 2-Bromo-5-
fluoroanisole is 2-Bromo-5-fluorophenol.

The causality of this two-step process is straightforward:

Deprotonation: A strong base (e.g., sodium hydroxide, NaOH) is used to deprotonate the

acidic hydroxyl group of the phenol. This is a classic acid-base reaction that generates the

highly nucleophilic sodium 2-bromo-5-fluorophenoxide ion.[10]

Nucleophilic Substitution (Sₙ2): The resulting phenoxide ion attacks a methylating agent,

such as methyl iodide (CH₃I) or dimethyl sulfate ((CH₃)₂SO₄).[10][11] The iodide or sulfate

acts as a good leaving group, resulting in the formation of the C-O ether bond and yielding

the final product, 2-Bromo-5-fluoroanisole.
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This pathway is highly efficient for methylating phenols due to the high reactivity of the

phenoxide nucleophile and the unhindered nature of the methyl electrophile.[12]

Comprehensive Structural Analysis
The definitive confirmation of 2-Bromo-5-fluoroanisole's structure relies on a combination of

spectroscopic techniques. Each method provides a unique piece of the structural puzzle.

Structural Analysis Workflow

2-Bromo-5-fluoroanisole Sample

Mass Spectrometry (MS) Infrared (IR) Spectroscopy NMR Spectroscopy
(¹H, ¹³C)

Correlated Spectroscopic Data

Definitive Structure Confirmed

Click to download full resolution via product page

Caption: A typical workflow for the structural elucidation of an organic compound.

Mass Spectrometry (MS)
Mass spectrometry provides two critical pieces of information: the molecular weight and the

presence of key isotopes. For this compound, analysis by Gas Chromatography-Mass

Spectrometry (GC-MS) with Electron Ionization (EI) is standard.
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Molecular Ion Peak (M•⁺): The molecular formula C₇H₆BrFO gives a monoisotopic mass of

approximately 204.96 Da.

Isotopic Pattern: The most telling feature is the bromine isotopic signature. Bromine has two

stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance.[13] This results in two

molecular ion peaks of almost equal intensity: one for the molecule containing ⁷⁹Br (M) and

one for the molecule containing ⁸¹Br (M+2).[13][14] The presence of this characteristic

doublet at m/z ~205 and ~207 is definitive proof of a monobrominated compound.

Key Fragmentation: Under hard ionization like EI, predictable fragmentation occurs. A

primary fragmentation pathway is the loss of the bromine radical, leading to a significant

peak at m/z 126 (M-Br)⁺. Further fragmentation might involve the loss of a methyl radical

(•CH₃) from the molecular ion or subsequent fragments.

Feature Predicted m/z Rationale / Observation

Molecular Ion [M]•⁺ ~205 Corresponds to C₇H₆⁷⁹BrFO

Isotope Peak [M+2]•⁺ ~207
Corresponds to C₇H₆⁸¹BrFO,

~1:1 intensity with M peak

Fragment ~126
Loss of •Br from the molecular

ion

Fragment ~190
Loss of •CH₃ from the

molecular ion

Infrared (IR) Spectroscopy
FT-IR spectroscopy is used to identify the functional groups present in the molecule. As a

liquid, the sample can be analyzed neat using a liquid cell or an Attenuated Total Reflectance

(ATR) accessory.[15]

Aromatic C-H Stretch: A peak or series of peaks will appear just above 3000 cm⁻¹ (typically

3030-3100 cm⁻¹), confirming the presence of hydrogens attached to the aromatic ring.[16]

Aliphatic C-H Stretch: The methyl group (anisole) will show characteristic C(sp³)-H stretching

absorptions just below 3000 cm⁻¹ (typically 2850-2960 cm⁻¹).[17]
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Aromatic C=C Stretch: One to three sharp bands of medium intensity are expected in the

1450-1600 cm⁻¹ region, which are characteristic of the benzene ring itself.[16]

Asymmetric C-O-C Stretch: This is a key peak for anisoles. A strong, prominent band is

expected around 1250 cm⁻¹, corresponding to the aryl-O-CH₃ asymmetric stretch.[17][18]

Symmetric C-O-C Stretch: A second, typically less intense, C-O stretch is expected near

1030-1040 cm⁻¹.[17]

C-F and C-Br Stretches: These absorptions occur in the fingerprint region. The C-F stretch is

typically a strong band in the 1000-1250 cm⁻¹ range, often overlapping with the C-O

stretches. The C-Br stretch appears at lower wavenumbers, typically 500-650 cm⁻¹.[19]

Wavenumber (cm⁻¹) Vibration Type Functional Group

3100-3030 C(sp²)-H Stretch Aromatic Ring

2960-2850 C(sp³)-H Stretch Methoxy (-OCH₃)

1600-1450 C=C Stretch Aromatic Ring

~1250 (Strong) Asymmetric C-O-C Stretch Aryl Ether (Anisole)

~1040 (Medium) Symmetric C-O-C Stretch Aryl Ether (Anisole)

1250-1000 C-F Stretch Aryl Fluoride

650-500 C-Br Stretch Aryl Bromide

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful technique for elucidating the precise connectivity of atoms. The

substitution pattern (1,2,4-trisubstituted) creates a unique and predictable set of signals in both

¹H and ¹³C NMR spectra.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1276730?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

